BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
2-Propylthiophene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Propylthiophene

Cat. No.: B074554

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Propylthiophene. The information is intended to support research, development, and quality
control activities involving this compound. All quantitative data is presented in a clear, tabular
format, and a detailed experimental protocol for a key physical property determination is
provided.

Core Physical Properties

2-Propylthiophene is a sulfur-containing heterocyclic organic compound.[1] It belongs to the
class of heteroaromatic compounds, which are characterized by an aromatic ring containing a
heteroatom.[2][3] The physical characteristics of 2-Propylthiophene are critical for its handling,
application in synthesis, and for the development of new chemical entities.

Table 1: Summary of Physical Properties of 2-
Propylthiophene
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Property Value Source(s)
Molecular Formula C7H10S [415]
Molecular Weight 126.22 g/mol [41[5]
Boiling Point 157.5-159.5 °C (at 760 mmHg)  [4]

160 °C

Density 0.97 g/mL at 20°C

Note: A value of 1.506 g/mL at
25°C is also reported, but is [4]

likely a typographical error.

Refractive Index n20/D 1.506 [4]
n20/D 1.5
Water Solubility 0.23 g/L (Predicted)
Light yellow to orange clear
Appearance O
liquid
White to almost white clear
liquid
Flash Point 44 °C (111.2 °F) - closed cup [4]

Experimental Workflow: Boiling Point Determination

The following diagram illustrates the typical workflow for determining the boiling point of a liquid
sample such as 2-Propylthiophene using a simple distillation apparatus.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://foodb.ca/compounds/FDB011166
https://hmdb.ca/metabolites/HMDB0033160
https://foodb.ca/compounds/FDB011166
https://hmdb.ca/metabolites/HMDB0033160
https://foodb.ca/compounds/FDB011166
https://foodb.ca/compounds/FDB011166
https://foodb.ca/compounds/FDB011166
https://foodb.ca/compounds/FDB011166
https://www.benchchem.com/product/b074554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Boiling Point Determination
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Caption: Workflow for boiling point determination.
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Experimental Protocol: Determination of Boiling
Point by Simple Distillation

This protocol outlines the steps for determining the boiling point of 2-Propylthiophene. The
boiling point is a key physical property that indicates the temperature at which a liquid turns into
a gas at a given pressure.

Objective: To determine the boiling point of a 2-Propylthiophene sample using simple
distillation.

Materials:

2-Propylthiophene sample
e Round-bottom flask (50 mL)
« Distillation head (still head)

e Thermometer and adapter

» Condenser

e Receiving flask

e Heating mantle or water bath
¢ Boiling chips

o Clamps and stands

Tubing for condenser water
Procedure:
e Apparatus Setup:

o Assemble the simple distillation apparatus in a fume hood.
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o The round-bottom flask should be securely clamped at the neck.

o The distillation head is fitted to the flask, and the thermometer is inserted through the
adapter. The thermometer bulb should be positioned just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is distilling.

o Attach the condenser to the side arm of the distillation head and secure it with a clamp.
Connect the lower inlet of the condenser to a cold water source and lead the upper outlet
to a drain.

o Place the receiving flask at the end of the condenser to collect the distillate.

e Sample Preparation:

o Add approximately 20-30 mL of 2-Propylthiophene to the round-bottom flask.

o Add 2-3 boiling chips to the flask to ensure smooth boiling. Caution: Never add boiling
chips to a hot liquid.

¢ Distillation Process:

o

Turn on the cooling water to the condenser.

o Begin heating the round-bottom flask gently.

o Observe the liquid and the thermometer. As the liquid heats up, the temperature will rise.

o The boiling point is the temperature at which the liquid boils and the vapor temperature
remains constant. Record the temperature when the first drop of distillate is collected in
the receiving flask.

o Continue to record the temperature range over which the bulk of the material distills at a
steady rate. This range is the boiling point range of the sample.

e Shutdown:

o Once the distillation is complete, or only a small amount of liquid remains, turn off the heat
source. Caution: Never distill to dryness.
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o Allow the apparatus to cool down completely before disassembling.
o Turn off the condenser water.
o Disassemble and clean all glassware.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

o Perform the distillation in a well-ventilated fume hood.

o 2-Propylthiophene is a flammable liquid; keep it away from open flames and ignition
sources.

e Handle the hot glassware with care to avoid burns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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